3-(3-Chloropyridin-2-yl)-3,8-diazabicyclo[3.2.1]octane

• CAS No.: 757924-18-8
• Molecular Formula: C11H14ClN3
• Molecular Weight: 223.70 g/mol
• IUPAC Name: 3-(3-chloropyridin-2-yl)-3,8-diazabicyclo[3.2.1]octane
• InChI: InChI=1S/C11H14ClN3/c12-10-2-1-5-13-11(10)15-6-8-3-4-9(7-15)14-8/h1-2,5,8-9,14H,3-4,6-7H2
• InChI Key: YHMHUTGUMYXNHK-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CN(CC1N2)C3=C(C=CC=N3)Cl

Description

3-(3-Chloropyridin-2-yl)-3,8-diazabicyclo[3.2.1]octane is a useful research compound. Its molecular formula is C11H14ClN3 and its molecular weight is 223.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

tert-Butyl 3-(3-chloro-2-pyridinyl)-3,8-diazabicyclo[3.2.1]octane-8-carboxylate (419 mg, 1.29 mmol) in dry dichloromethane (5 mL) was treated with trifluoroacetic acid and stirred at room temperature for an hour. The mixture was concentrated under reduced pressure and the residue was treated with 1N sodium hydroxide solution. The mixture was extracted with ethyl acetate and the organic phase was concentrated under reduced pressure to provide the title compound. MS (ESI) m/z: 224 (M+H)+; 1H NMR (CDCl3) δ 1.86 (m, 2H), 2.09 (m, 2H), 3.09 (d, 2H), 3,63 (m, 4H), 6.81 (dd, 1H), 7.56 (dd, 1H), 8.16 (dd, 1H).